5,6-EET instability in aqueous media leads to lactone formation, compromising quantification. (+/-)5,6-DHET lactone supplies a stable analytical standard for LC-MS/GC-MS workflows.
Supplied with CoA; ready for global dispatch.
(+/-)5,6-DHET lactone is the stable, cyclized derivative of 5,6-dihydroxyeicosatrienoic acid (5,6-DHET), a product of epoxide hydrolase activity on 5,6-epoxyeicosatrienoic acid (5,6-EET). As a cytochrome P450-pathway metabolite of arachidonic acid, this compound and its related isomers are integral to studying cardiovascular and inflammatory signaling. The lactone form is particularly relevant as it can be formed spontaneously from 5,6-EET in aqueous solutions or as an artifact during sample processing, making the purified standard essential for accurate quantification and differentiation from its free acid or epoxide precursors.
Substituting (+/-)5,6-DHET lactone with its parent epoxide (5,6-EET), the free diol (5,6-DHET), or other regioisomers (e.g., 14,15-DHET) is unreliable for both analytical and biological studies. The 5,6-EET regioisomer is chemically unstable in aqueous solutions, rapidly converting to the lactone, whereas other isomers like 14,15-EET are relatively stable. This inherent instability necessitates using the lactone as a distinct standard. Furthermore, biological activity is highly specific; for example, 5,6-EET is a potent stimulator of endothelial cell proliferation, while its corresponding DHET metabolites are inactive in this context. Similarly, the vasodilatory effects of DHETs are significantly lower than their parent EETs, and this potency varies between regioisomers, making precise compound selection critical for reproducible outcomes.
5,6-EET degrades rapidly in physiological buffers, limiting assay reproducibility; the lactone remains stable.
5,6-EET/DHET are sEH substrates, while the lactone is primarily hydrolyzed by PON1, altering experimental readouts.
The parent compound, 5,6-EET, is highly unstable in aqueous media, degrading with a half-life of approximately 8 minutes into a mixture of 5,6-DHET and 5,6-DHET lactone. This rapid, spontaneous conversion makes direct measurement of 5,6-EET unreliable. Procuring the stable lactone form is therefore a requirement for use as a reference standard to accurately identify and quantify the specific products of the 5,6-EET pathway, distinguishing between enzymatic metabolites and chemical degradation products.
| Evidence Dimension | Chemical Stability (Half-life in Krebs' buffer) |
| Target Compound Data | Stable (serves as a stable endpoint for quantification) |
| Comparator Or Baseline | 5,6-EET: t1/2 ≈ 8 minutes |
| Quantified Difference | Qualitatively higher stability, enabling its use as a reliable analytical standard where the precursor is too labile. |
| Conditions | Compound stability assessed in oxygenated Krebs' buffer. |
For accurate lipidomics, this standard is non-negotiable to confirm if detected lactone is a true metabolite or a sample preparation artifact from the highly labile 5,6-EET.
While hydrolysis of EETs to DHETs often reduces biological activity, the lactonization of 5,6-DHET preserves critical signaling functions. In human endothelial cells, 5,6-DHET lactone induces a dose-dependent increase in intracellular calcium ([Ca2+]i), a key event in vasodilation. This response is significantly higher than that induced by the free diol, 5,6-DHET, and is comparable to the potent parent epoxide, 5,6-EET. This demonstrates that the lactone is not an inactive metabolite but a functionally important signaling molecule.
| Evidence Dimension | Intracellular Calcium ([Ca2+]i) Mobilization |
| Target Compound Data | Induces a strong, dose-dependent increase in [Ca2+]i |
| Comparator Or Baseline | 5,6-DHET (free diol): Induces a significantly lower [Ca2+]i increase. 5,6-EET (precursor): Induces a similar [Ca2+]i increase. |
| Quantified Difference | Significantly more potent in mobilizing calcium than its corresponding free diol, 5,6-DHET. |
| Conditions | Assay performed in human endothelial cells. |
This evidence justifies procuring the lactone to specifically study the biological effects of this stable metabolite, which are distinct from and more potent than the free diol form.
The biological effects of EETs and their metabolites are highly dependent on the position of the epoxide. In vascular smooth muscle cells, 14,15-EET significantly inhibits prostaglandin E2 (PGE2) formation by 40-75%. In stark contrast, the 5,6-EET regioisomer was shown to be completely ineffective in this assay. This demonstrates a clear functional divergence between isomers. A researcher seeking to modulate PGH synthase activity and PGE2 production would require the 14,15-isomer, whereas the 5,6-isomer (and its metabolites like 5,6-DHET lactone) would be procured as a negative control or to study pathways independent of this mechanism.
| Evidence Dimension | Inhibition of PGE2 Formation |
| Target Compound Data | 5,6-EET (precursor to 5,6-DHET lactone) is ineffective. |
| Comparator Or Baseline | 14,15-EET: Reduces PGE2 formation by 40-75%. |
| Quantified Difference | Complete lack of activity compared to the potent inhibitory effect of the 14,15-regioisomer. |
| Conditions | Assay in porcine aortic and murine brain microvascular smooth muscle cells. |
This highlights the absolute necessity of selecting the correct regioisomer, as substituting one for another can lead to a complete loss of the intended biological effect.
Due to the extreme instability of its 5,6-EET precursor in aqueous and acidic environments, this stable lactone is the required analytical standard for any LC-MS or GC-MS workflow aiming to quantify the 5,6-EET metabolic pathway. It allows researchers to differentiate between the DHET and lactone forms and to determine if the lactone is a true enzymatic product or an artifact of sample handling.
The compound is the right choice for studying vascular signaling pathways where the free diol (5,6-DHET) is a poor agonist. Its ability to mobilize intracellular calcium in endothelial cells at levels comparable to 5,6-EET, but with much greater chemical stability, makes it a reliable tool for investigating endothelium-derived hyperpolarizing factor (EDHF) activity.
In research focused on the inhibition of cyclooxygenase (COX) or prostaglandin H (PGH) synthase by EETs, the 5,6-DHET lactone (or its precursor 5,6-EET) serves as a critical negative control. Unlike the 14,15-EET isomer, which potently inhibits PGE2 production, the 5,6-isomer is inactive, allowing for the precise dissection of regioisomer-specific effects on the prostaglandin pathway.